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Compound of Interest

Compound Name: Nopyl acetate

Cat. No.: B1679847 Get Quote

An In-depth Technical Guide to the Toxicology and Safety of Nopyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the toxicology and safety profile of nopyl
acetate (CAS No. 128-51-8), a fragrance ingredient used in various consumer products. The

information is compiled from safety data sheets, regulatory databases, and scientific literature

to support risk assessment and safe handling practices.

Chemical and Physical Properties
Nopyl acetate is a colorless liquid with a characteristic sweet, woody, and fruity odor.[1] It is

primarily used as a fragrance ingredient in perfumes, cosmetics, soaps, and detergents.[2]

Table 1: Physicochemical Properties of Nopyl Acetate
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Property Value Reference(s)

Molecular Formula C₁₃H₂₀O₂ [2][3][4]

Molecular Weight 208.3 g/mol [2][3][5]

Appearance Colorless liquid [1][2][3]

Density 0.979 - 0.987 g/mL at 20°C [2][4]

Boiling Point 234 - 265.35°C [2][6]

Flash Point >95°C (>212°F) [3][4][7]

Vapor Pressure
0.0050 mmHg @ 20°C; 1.19

Pa @ 25°C
[3][7]

Refractive Index 1.470 - 1.478 at 20°C [2][4]

Log P (Octanol/Water Partition

Coefficient)
4.30 - 4.41 [3][7]

Water Solubility Insoluble [4]

Solubility Soluble in ethanol and oil [2]

Human Health Toxicology
The toxicological profile of nopyl acetate has been evaluated for various endpoints, including

acute toxicity, irritation, sensitization, and genotoxicity.

Acute Toxicity
Nopyl acetate exhibits low acute toxicity via oral and dermal routes of exposure.

Table 2: Acute Toxicity Data for Nopyl Acetate
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Route Species Test Value Reference(s)

Oral Rat LD50 3000 mg/kg [1][8][9]

Dermal Rabbit LD50 >2000 mg/kg [8][9]

Inhalation - -
Data not

available
[8]

Skin and Eye Irritation
Nopyl acetate is classified as a serious eye irritant but is only a mild or slight skin irritant.[8][9]

[10]

Skin Irritation: The substance was found to be slightly irritating when applied to intact or

abraded rabbit skin for 24 hours under occlusion.[8] However, when tested at 10% in

petrolatum, it produced no irritation in a 48-hour closed patch test on human volunteers.[8]

Eye Irritation: It is classified under GHS as causing serious eye irritation (H319).[5][10]

Symptoms may include stinging, tearing, redness, swelling, and blurred vision.[8]

Skin Sensitization
Nopyl acetate is classified as a skin sensitizer.[5][10]

GHS Classification: H317 - May cause an allergic skin reaction.[5][10]

Human Studies: A maximization test on 25 human volunteers using nopyl acetate at a

concentration of 10% in petrolatum did not produce any sensitization reactions.[8] However,

the European Commission's Scientific Committee on Consumer Safety reports some

evidence of it causing contact allergy in humans.[11]

Genotoxicity, Carcinogenicity, and Reproductive Toxicity
Genotoxicity: No data is available to indicate that nopyl acetate or its components (at

>0.1%) are mutagenic or genotoxic.[8]

Carcinogenicity: Nopyl acetate is not listed as a carcinogen by IARC, NTP, or OSHA.[8]
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Reproductive Toxicity: The substance is not expected to cause reproductive or

developmental effects.[8]

Environmental Toxicology
Nopyl acetate is classified as toxic to aquatic life with long-lasting effects (H411).[5][6][10]

Table 3: Ecotoxicity Data for Nopyl Acetate

Organism Test Value Exposure Time Reference(s)

Fish (Danio rerio) LC50 11.44 mg/L 96 h [6]

Aquatic

Invertebrates

(Daphnia magna)

EC50 11.946 mg/L 48 h [6]

Algae

(Pseudokirchneri

ella subcapitata)

ErC50 7.11 mg/L 72 h [6]

Microorganisms

(Activated

sludge)

EC50 190 mg/L 3 h [6]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of fragrance ingredients

generally follow internationally recognized guidelines, such as those established by the

Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD 420)
The acute oral toxicity of nopyl acetate (LD50: 3000 mg/kg in rats) was likely determined using

a method similar to the OECD 420 Guideline (Acute Oral Toxicity – Fixed Dose Procedure).

This method involves the administration of the test substance to fasted animals in a stepwise

procedure. The starting dose is selected from one of four fixed levels (5, 50, 300, and 2000

mg/kg body weight). The dose for the next animal is adjusted up or down depending on the
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outcome of the previous animal, allowing for classification of the substance and estimation of

the LD50.

Acute Dermal Irritation (OECD 404)
Skin irritation potential is assessed by applying the test substance to the shaved skin of

experimental animals (typically albino rabbits). Following the OECD 404 guideline, a small

amount of the substance is applied to a skin patch for a fixed period (e.g., 4 hours). The skin is

then observed for signs of erythema (redness) and edema (swelling) at specified intervals (e.g.,

1, 24, 48, and 72 hours) after patch removal. The results for nopyl acetate indicate it is a slight

irritant.[9]

Skin Sensitization - Human Maximization Test
While not a standard OECD guideline for animal testing, the human maximization test is a

rigorous method to assess sensitization potential in humans. As referenced for nopyl acetate,

this test involves an induction phase and a challenge phase. During induction, the substance

(e.g., at 10% in petrolatum) is repeatedly applied to the same skin site, sometimes under

occlusion or with an irritant, to maximize the chance of inducing sensitization. After a rest

period, a challenge patch is applied to a new skin site to determine if an allergic response has

developed. Nopyl acetate was negative in this test at 10%.[8]

Safety and Handling
Standard safe handling procedures should be followed when working with nopyl acetate.

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles, and

appropriate protective clothing to avoid skin and eye contact.[10][12]

Handling: Handle in a well-ventilated area. Avoid breathing vapors or mist.[6][8] Do not eat,

drink, or smoke when using this product.[1]

Storage: Store in tightly sealed containers in a cool, dry, and well-ventilated area away from

heat, ignition sources, and direct sunlight.[6][12]

First Aid:
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Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[8][10]

Skin: Wash with plenty of water. If skin irritation or rash occurs, get medical advice.[6][8]

Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER or

doctor.[10]

Visualizations: Workflows and Pathways
The following diagrams illustrate a typical workflow for safety assessment and the biological

pathway associated with skin sensitization.
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Caption: Generalized workflow for fragrance ingredient safety assessment.
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Molecular Initiating Event (MIE)

Key Event 2

Key Event 3

Key Event 4

Adverse Outcome (AO)
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Caption: Adverse Outcome Pathway (AOP) for Skin Sensitization.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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